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Compound of Interest

Compound Name: N'-Nitrosopentyl-(2-picolyl)amine

Cat. No.: B013980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N'-Nitrosopentyl-(2-picolyl)amine is a niche chemical compound primarily utilized as an

internal standard in the analytical determination of tobacco-specific nitrosamines (TSNAs). Its

structural similarity to TSNAs, such as N'-nitrosonornicotine (NNN) and 4-

(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK), makes it an invaluable tool for ensuring

accuracy and precision in quantifying these potent carcinogens in various matrices, including

tobacco products and biological samples. This technical guide provides a comprehensive

overview of the available literature on N'-Nitrosopentyl-(2-picolyl)amine, focusing on its

synthesis, analytical applications, and the current understanding of its biological implications.

While specific toxicological data for this compound is limited, this review also discusses the

broader context of nitrosamine carcinogenicity and metabolism.
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Property Value Source

Chemical Name
N'-Nitrosopentyl-(2-

picolyl)amine
Internal

CAS Number 86339-27-3 Internal

Molecular Formula C₁₁H₁₇N₃O Internal

Molecular Weight 207.27 g/mol Internal

Appearance Not specified in literature Internal

Solubility Not specified in literature Internal

Boiling Point Not specified in literature Internal

Melting Point Not specified in literature Internal

Synthesis of N'-Nitrosopentyl-(2-picolyl)amine
The synthesis of N'-Nitrosopentyl-(2-picolyl)amine is a two-step process involving the N-

alkylation of a pyridine-based amine followed by nitrosation.
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Caption: Synthesis pathway of N'-Nitrosopentyl-(2-picolyl)amine.
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While a specific, detailed protocol for the synthesis of N'-Nitrosopentyl-(2-picolyl)amine is not

readily available in the public domain, the following general procedures for N-alkylation of

picolylamines and subsequent nitrosation of secondary amines can be adapted.

Step 1: Synthesis of the Precursor, N-pentyl-(2-picolyl)amine (General Procedure)

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 2-picolylamine in a suitable aprotic solvent such as acetonitrile or

dimethylformamide.

Addition of Base: Add an appropriate base, such as potassium carbonate or triethylamine, to

the solution. The base acts as a scavenger for the hydrohalic acid byproduct.

Alkylation: To the stirred solution, add a pentyl halide (e.g., 1-bromopentane or 1-

iodopentane) dropwise at room temperature.

Reaction Conditions: Heat the reaction mixture to reflux and maintain for several hours until

the reaction is complete, as monitored by thin-layer chromatography (TLC) or gas

chromatography (GC).

Work-up: After cooling to room temperature, filter the reaction mixture to remove the

inorganic salts. Concentrate the filtrate under reduced pressure to obtain the crude product.

Purification: Purify the crude N-pentyl-(2-picolyl)amine by column chromatography on silica

gel or by vacuum distillation to yield the pure secondary amine.

Step 2: Nitrosation of N-pentyl-(2-picolyl)amine (General Procedure)

Reaction Setup: Dissolve the purified N-pentyl-(2-picolyl)amine in a suitable solvent, such as

dichloromethane or water.

Acidification: Cool the solution in an ice bath and acidify by the dropwise addition of an

aqueous acid, such as hydrochloric acid or acetic acid.

Nitrosating Agent: Prepare a solution of a nitrosating agent, typically sodium nitrite, in water.
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Nitrosation Reaction: Add the sodium nitrite solution dropwise to the stirred, acidified amine

solution while maintaining the temperature at 0-5 °C. The reaction is typically rapid.

Quenching and Work-up: After the addition is complete, the reaction can be quenched by the

addition of a quenching agent like ammonium sulfamate. The organic layer is then

separated, washed with a saturated sodium bicarbonate solution and brine, dried over

anhydrous sodium sulfate, and concentrated under reduced pressure.

Purification: The crude N'-Nitrosopentyl-(2-picolyl)amine can be purified by column

chromatography to yield the final product.

Analytical Applications
The primary application of N'-Nitrosopentyl-(2-picolyl)amine is as an internal standard for the

quantitative analysis of tobacco-specific nitrosamines (TSNAs) by gas chromatography with a

thermal energy analyzer (GC-TEA) or liquid chromatography-tandem mass spectrometry (LC-

MS/MS).

Experimental Protocol: Determination of TSNAs in
Tobacco Smoke using N'-Nitrosopentyl-(2-picolyl)amine
as an Internal Standard (Adapted from available
literature)
This protocol is a generalized procedure based on established methods for TSNA analysis.

1. Sample Collection and Extraction:

Mainstream tobacco smoke is collected on a Cambridge filter pad.

The filter pad is spiked with a known amount of N'-Nitrosopentyl-(2-picolyl)amine internal

standard solution.

The TSNAs and the internal standard are extracted from the filter pad using an appropriate

solvent, such as dichloromethane or a buffer solution.

2. Sample Clean-up:
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The extract is subjected to a clean-up procedure to remove interfering compounds. This may

involve liquid-liquid extraction and/or solid-phase extraction (SPE) using cartridges such as

silica or Florisil.

3. GC-TEA Analysis:

The cleaned-up extract is concentrated and analyzed by GC-TEA. The TEA is a highly

specific detector for nitrosamines.

The TSNAs are identified based on their retention times relative to the internal standard.

Quantification is achieved by comparing the peak area ratios of the target TSNAs to the

internal standard with a calibration curve.
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Caption: General workflow for the analysis of TSNAs using an internal standard.

Quantitative Data
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A study on an improved method for the determination of TSNAs in mainstream smoke reported

the use of N'-Nitrosopentylpicolylamine (NPePicA) as a newly synthesized internal standard.

The following recovery data was presented:

Analyte
Recovery from Buffer
Solution (%)

Recovery from Filter (%)

N'-Nitrosopentylpicolylamine

(NPePicA)
83 75

N'-nitrosonornicotine (NNN) 85 77

4-(methylnitrosamino)-1-(3-

pyridyl)-1-butanone (NNK)
88 78

N'-nitrosoanabasine (NAB) /

N'-nitrosoanatabine (NAT)
85 75

Data adapted from a study on the determination of tobacco-specific nitrosamines in

mainstream smoke.[1]

Biological Activity and Toxicological Profile
There is currently no specific toxicological, carcinogenicity, or genotoxicity data available in the

public domain for N'-Nitrosopentyl-(2-picolyl)amine. However, as a nitrosamine, it belongs to

a class of compounds that are well-known for their carcinogenic potential.

General Mechanism of Nitrosamine Carcinogenicity
The carcinogenicity of most nitrosamines is dependent on their metabolic activation by

cytochrome P450 enzymes. This metabolic process, known as α-hydroxylation, leads to the

formation of unstable α-hydroxy nitrosamines, which then spontaneously decompose to yield

highly reactive electrophilic species (e.g., diazonium ions or carbocations). These electrophiles

can then form covalent adducts with cellular macromolecules, including DNA. The formation of

DNA adducts, if not repaired, can lead to mutations during DNA replication, which is a critical

step in the initiation of cancer.

Metabolic Activation Pathway of Nitrosamines
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Caption: Generalized metabolic activation pathway of carcinogenic nitrosamines.

Given the structural similarities to carcinogenic TSNAs, it is prudent to handle N'-
Nitrosopentyl-(2-picolyl)amine with appropriate safety precautions as a potential carcinogen

until specific toxicological data becomes available.

Conclusion
N'-Nitrosopentyl-(2-picolyl)amine serves as a critical analytical tool for the accurate

quantification of carcinogenic tobacco-specific nitrosamines. While detailed protocols for its

synthesis are not widely published, its preparation follows standard organic chemistry principles

of N-alkylation and nitrosation. Its primary utility lies in its role as an internal standard, for which

it demonstrates good recovery in analytical methods. A significant data gap exists regarding its

biological activity and toxicological profile. In the absence of such data, and given its

classification as a nitrosamine, it should be handled with caution as a potential carcinogen.

Further research into the toxicology and metabolism of N'-Nitrosopentyl-(2-picolyl)amine
would be beneficial to fully characterize its safety profile, particularly for researchers and

scientists who handle this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b013980#n-nitrosopentyl-2-picolyl-amine-literature-
review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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